Cas no 1361671-28-4 (5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361671-28-4
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919752
• Update Time: 2025-06-13

5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-2-3-8(13)11(14)10(7)9-4-1-6(16)5-15-9/h1-5,16H
• InChI Key： AODRLPLUEBBBRR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=CN=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 4
• Topological Polar Surface Area: 33.1

Additional information on 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine

Introduction to 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361671-28-4)

5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine, a compound with the chemical formula C₉H₅Cl₃NO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a hydroxyl group and a trichlorophenyl moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine features a pyridine ring substituted at the 2-position with a 2,3,6-trichlorophenyl group and at the 5-position with a hydroxyl group. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The trichlorophenyl group enhances lipophilicity and electronic density, while the hydroxyl group introduces potential hydrogen bonding capabilities.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. The pyridine core is one of the most widely studied heterocycles in medicinal chemistry due to its prevalence in biologically active molecules. Researchers have been exploring various derivatives of pyridine to identify new pharmacophores that can interact with biological targets in unique ways. Among these derivatives, 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine stands out due to its structural complexity and functional diversity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of the hydroxyl and trichlorophenyl groups provides multiple sites for chemical modification, allowing chemists to tailor the molecule's properties for specific applications. For instance, the hydroxyl group can be used to form esters or ethers, while the trichlorophenyl group can undergo various transformations such as reduction or nucleophilic substitution.

Recent studies have highlighted the importance of 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine in developing novel therapeutic agents. Researchers have been investigating its potential as an intermediate in synthesizing kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The pyridine ring's ability to chelate metal ions and interact with protein kinases makes it an ideal scaffold for designing such inhibitors.

The compound's structural features also make it a candidate for developing antimicrobial agents. The trichlorophenyl group is known to possess antimicrobial properties due to its ability to disrupt bacterial cell membranes. When combined with the hydroxyl group on the pyridine ring, it creates a molecule that can potentially target bacterial enzymes or receptors involved in infection processes.

In addition to its pharmaceutical applications, 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). The compound's ability to absorb and emit light at specific wavelengths has been explored in developing advanced optoelectronic devices.

The synthesis of 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated phenols and pyridine derivatives. These reactions often require specialized conditions but can provide efficient access to complex molecules like this one.

The compound's stability under various conditions is another critical factor that influences its utility in research and industrial applications. Studies have shown that 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is essential for ensuring long-term viability and reproducibility in experiments.

The toxicological profile of this compound is also an important consideration for researchers working with it. While no comprehensive toxicological studies are available yet, preliminary assessments suggest that it exhibits low toxicity at typical concentrations used in laboratory settings. However, further studies are needed to fully characterize its safety profile before broader applications.

In conclusion, 5-Hydroxy-2-(2,3,6-trichlorophenyl)pyridine, with its CAS number 1361671-28-4, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing new treatments for various diseases.